Cas no 1006961-04-1 (4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline)

• Product name: 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline
• CAS No: 1006961-04-1
• MF: C₁₂H₁₄FN₃O
• MW: 235.257465839386
• MDL: MFCD08699609
• CID: 4675644
• PubChem ID: 19627213

4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-[(1,5-DIMETHYL-1H-PYRAZOL-4-YL)METHOXY]-3-FLUOROANILINE
• 4-((1,5-Dimethyl-1H-pyrazol-4-yl)methoxy)-3-fluoroaniline
• 4-[(1,5-dimethylpyrazol-4-yl)methoxy]-3-fluorophenylamine
• STL414542
• SBB073265
• ST45256133
• 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline

• MDL： MFCD08699609
• Inchi： 1S/C12H14FN3O/c1-8-9(6-15-16(8)2)7-17-12-4-3-10(14)5-11(12)13/h3-6H,7,14H2,1-2H3
• InChI Key： FOSMDRHULLGTKV-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1OCC1C=NN(C)C=1C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 254
• Topological Polar Surface Area: 53.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Aminophenyl ethers

Additional information on 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline

Recent Advances in the Study of 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline (CAS: 1006961-04-1)

The compound 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline (CAS: 1006961-04-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrazole and fluoroaniline moieties, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential clinical translation.

One of the key areas of research has been the optimization of synthetic routes for 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel, high-yield synthesis method that improves scalability and purity, addressing previous challenges in large-scale production. The study highlighted the importance of the fluoroaniline group in enhancing the compound's bioavailability and metabolic stability, which are critical factors for drug development.

In addition to its synthetic advancements, the pharmacological profile of this compound has been extensively investigated. Preclinical studies have demonstrated its efficacy as a selective inhibitor of certain tyrosine kinases, which are implicated in various cancers and inflammatory diseases. For instance, a recent in vitro study showed that 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline effectively inhibits the proliferation of cancer cell lines with minimal off-target effects, suggesting a favorable therapeutic window.

Mechanistic studies have further elucidated the compound's mode of action. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that the fluoroaniline moiety plays a crucial role in binding to the ATP pocket of target kinases, thereby disrupting their signaling pathways. This finding has significant implications for the design of next-generation kinase inhibitors with improved specificity and potency.

Despite these promising results, challenges remain in the clinical translation of 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline. Current research is focused on addressing its pharmacokinetic properties, such as solubility and half-life, to ensure optimal drug delivery and efficacy. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate its development and bring it closer to clinical trials.

In conclusion, 4-(1,5-dimethyl-1H-pyrazol-4-yl)methoxy-3-fluoroaniline represents a compelling candidate for further investigation in the field of targeted therapy. Its unique chemical structure and promising preclinical data underscore its potential to address unmet medical needs in oncology and beyond. Continued research and development efforts will be essential to fully realize its therapeutic potential.